Cas no 33214-19-6 (2-pentyl-1H-imidazole)

2-pentyl-1H-imidazole structure
2-pentyl-1H-imidazole structure
Product Name:2-pentyl-1H-imidazole
CAS No:33214-19-6
MF:C8H14N2
MW:138.210161685944
CID:1080037
PubChem ID:18695347
Update Time:2025-04-20

2-pentyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-pentyl-1H-imidazole
    • SCHEMBL89096
    • 33214-19-6
    • DTXSID50595653
    • AKOS006350517
    • Pentylimidazol
    • 1H-Imidazole, 2-pentyl-
    • Inchi: 1S/C8H14N2/c1-2-3-4-5-8-9-6-7-10-8/h6-7H,2-5H2,1H3,(H,9,10)
    • InChI Key: CHZUJMWAUOTJFG-UHFFFAOYSA-N
    • SMILES: N1C=CN=C1CCCCC

Computed Properties

  • Exact Mass: 138.115698455g/mol
  • Monoisotopic Mass: 138.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 83.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 28.7Ų
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